Cas no 898750-56-6 (3',4'-Dimethyl-2-morpholinomethyl benzophenone)

• Product Name: 3',4'-Dimethyl-2-morpholinomethyl benzophenone
• CAS No: 898750-56-6
• MF: C₂₀H₂₃NO₂
• MW: 309.402125597
• MDL: MFCD03842427
• CID: 1945165
• PubChem ID: 24725148
• Update Time: 2025-04-21

3',4'-Dimethyl-2-morpholinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• 3',4'-DIMETHYL-2-MORPHOLINOMETHYL BENZOPHENONE
• (3,4-dimethylphenyl)-[2-(morpholinomethyl)phenyl]methanone
• LogP
• (3,4-dimethylphenyl)-[2-(morpholin-4-ylmethyl)phenyl]methanone
• 898750-56-6
• DTXSID70643544
• 3',4'-DIMETHYL-2-MORPHOLINOMETHYLBENZOPHENONE
• MFCD03842427
• AKOS016020917
• (3,4-Dimethylphenyl){2-[(morpholin-4-yl)methyl]phenyl}methanone
• 3',4'-Dimethyl-2-morpholinomethyl benzophenone

• MDL： MFCD03842427
• Inchi： 1S/C20H23NO2/c1-15-7-8-17(13-16(15)2)20(22)19-6-4-3-5-18(19)14-21-9-11-23-12-10-21/h3-8,13H,9-12,14H2,1-2H3
• InChI Key： KDPRLHNXTJSOEP-UHFFFAOYSA-N
• SMILES： O1CCN(CC2=CC=CC=C2C(C2C=CC(C)=C(C)C=2)=O)CC1

Computed Properties

• Exact Mass: 309.172878976Da
• Monoisotopic Mass: 309.172878976Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.114
• Boiling Point: 485.9°C at 760 mmHg
• Flash Point: 247.6°C
• Refractive Index: 1.578

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones